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Compound of Interest

Compound Name:
2-Fluoro-5-(trifluoromethyl)benzyl

bromide

Cat. No.: B1302108 Get Quote

A Technical Guide to 2-Fluoro-5-
(trifluoromethyl)benzyl bromide
This technical guide provides a comprehensive overview of the chemical and physical

properties of 2-Fluoro-5-(trifluoromethyl)benzyl bromide, a fluorinated organic compound of

significant interest to researchers and professionals in the fields of drug development and

chemical synthesis.

Core Properties and Identifiers
2-Fluoro-5-(trifluoromethyl)benzyl bromide is a halogenated benzene derivative.[1] Its key

properties and identifiers are summarized in the table below, providing a quick reference for

laboratory use.
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Property Value

Molecular Formula C₈H₅BrF₄[1][2][3][4]

Molecular Weight 257.026 g/mol [1][3]

CAS Number 220239-69-0[1][2][3][4]

Synonyms

2-Fluoro-5-trifluoromethylbenzyl bromide, 2-

Bromomethyl-1-fluoro-4-

trifluoromethylbenzene[2][4]

Physical Form Liquid or Solid[1][3]

Purity 97% - 98%[1][2]

InChI Key BYRMZRWUEAESEZ-UHFFFAOYSA-N[1]

SMILES String Fc1ccc(cc1CBr)C(F)(F)F

Experimental Protocols and Applications
Detailed experimental protocols for 2-Fluoro-5-(trifluoromethyl)benzyl bromide are

application-specific and are typically found within published research literature. As a chemical

reagent, it primarily serves as a building block in the synthesis of more complex molecules. Its

application can be seen in the development of novel pharmaceutical compounds and other

specialty chemicals.

Due to the nature of this compound as a chemical intermediate, there are no established

signaling pathways directly associated with it. The biological activity of its derivatives would be

dependent on the final molecular structure.

Chemical Identity and Properties Relationship
The following diagram illustrates the logical relationship between the various identifiers and the

fundamental properties of 2-Fluoro-5-(trifluoromethyl)benzyl bromide.
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Chemical Identifiers

Molecular Properties

CAS: 220239-69-0

C₈H₅BrF₄

2-(bromomethyl)-1-fluoro-4-
(trifluoromethyl)benzene BYRMZRWUEAESEZ-UHFFFAOYSA-N

257.026 g/mol Fc1ccc(cc1CBr)C(F)(F)F

2-Fluoro-5-(trifluoromethyl)benzyl bromide

Click to download full resolution via product page

Caption: Relationship between identifiers and properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [2-Fluoro-5-(trifluoromethyl)benzyl bromide molecular
weight and formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1302108#2-fluoro-5-trifluoromethyl-benzyl-bromide-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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